Cas no 831247-53-1 (methyl 4,5-dimethyl-2-{5-2-(trifluoromethyl)phenylfuran-2-amido}thiophene-3-carboxylate)

• Product Name: methyl 4,5-dimethyl-2-{5-2-(trifluoromethyl)phenylfuran-2-amido}thiophene-3-carboxylate
• CAS No: 831247-53-1
• MF: C₂₀H₁₆F₃NO₄S
• MW: 423.405554771423
• CID: 5446595
• Update Time: 2025-10-28

methyl 4,5-dimethyl-2-{5-2-(trifluoromethyl)phenylfuran-2-amido}thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4,5-dimethyl-2-(5-(2-(trifluoromethyl)phenyl)furan-2-carboxamido)thiophene-3-carboxylate
• 3-Thiophenecarboxylic acid, 4,5-dimethyl-2-[[[5-[2-(trifluoromethyl)phenyl]-2-furanyl]carbonyl]amino]-, methyl ester
• methyl 4,5-dimethyl-2-{5-2-(trifluoromethyl)phenylfuran-2-amido}thiophene-3-carboxylate

• Inchi： 1S/C20H16F3NO4S/c1-10-11(2)29-18(16(10)19(26)27-3)24-17(25)15-9-8-14(28-15)12-6-4-5-7-13(12)20(21,22)23/h4-9H,1-3H3,(H,24,25)
• InChI Key： YQJLDAKZPWHHFN-UHFFFAOYSA-N
• SMILES： C1(NC(C2=CC=C(C3=CC=CC=C3C(F)(F)F)O2)=O)SC(C)=C(C)C=1C(OC)=O

Additional information on methyl 4,5-dimethyl-2-{5-2-(trifluoromethyl)phenylfuran-2-amido}thiophene-3-carboxylate

Professional Introduction to Methyl 4,5-dimethyl-2-{5-2-(trifluoromethyl)phenylfuran-2-amido}thiophene-3-carboxylate (CAS No. 831247-53-1)

Methyl 4,5-dimethyl-2-{5-2-(trifluoromethyl)phenylfuran-2-amido}thiophene-3-carboxylate, with the CAS number 831247-53-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes fused heterocyclic rings and functional groups that contribute to its unique chemical properties and biological activities.

The molecular structure of methyl 4,5-dimethyl-2-{5-2-(trifluoromethyl)phenylfuran-2-amido}thiophene-3-carboxylate comprises a thiophene core substituted with a carboxylate group at the 3-position, a methyl group at the 4- and 5-positions, and an amide-linked furyl moiety at the 2-position. The presence of a trifluoromethyl group in the phenyl ring attached to the furyl moiety is particularly noteworthy, as it introduces electron-withdrawing effects that can modulate the reactivity and binding affinity of the molecule.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential applications in drug discovery and therapeutic intervention. The structural features of methyl 4,5-dimethyl-2-{5-2-(trifluoromethyl)phenylfuran-2-amido}thiophene-3-carboxylate make it an attractive candidate for further investigation in this context. Specifically, the combination of a thiophene ring system with amide and furyl substituents has been associated with various biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

One of the most compelling aspects of this compound is its potential as a building block for more complex pharmacophores. The presence of multiple reactive sites, such as the amide bond and the carboxylate group, allows for further functionalization through synthetic chemistry techniques. This flexibility is crucial for designing molecules with tailored biological profiles that can interact selectively with target enzymes or receptors.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry due to their ability to enhance metabolic stability and binding affinity. The incorporation of a trifluoromethyl group into the phenyl ring of methyl 4,5-dimethyl-2-{5-2-(trifluoromethyl)phenylfuran-2-amido}thiophene-3-carboxylate exemplifies this trend. Such modifications can improve the pharmacokinetic properties of drug candidates by reducing susceptibility to degradation by metabolic enzymes.

The amide linkage in this compound also plays a critical role in its potential biological activity. Amides are well-known for their ability to form hydrogen bonds, which can be crucial for stabilizing interactions with biological targets. The specific arrangement of atoms in the amide group can influence both the geometry and polarity of the molecule, thereby affecting its binding mode to proteins or nucleic acids.

In addition to its structural complexity, methyl 4,5-dimethyl-2-{5-2-(trifluoromethyl)phenylfuran-2-amido}thiophene-3-carboxylate exhibits interesting physicochemical properties that make it suitable for various applications in drug development. For instance, its solubility profile can be optimized through modifications to improve bioavailability. Furthermore, its thermal stability ensures that it can withstand standard storage conditions without degradation.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to construct the desired framework efficiently while maintaining high yields and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in forming carbon-carbon bonds between different heterocyclic units.

The potential applications of methyl 4,5-dimethyl-2-{5-2-(trifluoromethyl)phenylfuran-2-amido}thiophene-3-carboxylate extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable intermediate for agrochemicals and specialty chemicals as well. For example, derivatives of this compound could be explored for their herbicidal or fungicidal properties.

Ongoing research is focused on exploring new synthetic routes to optimize the production process and reduce costs associated with its preparation. Additionally, computational studies are being conducted to predict the biological activity of various derivatives before they are synthesized experimentally. This approach helps in prioritizing compounds that are most likely to exhibit desired properties.

The role of computational chemistry in drug discovery has been increasingly recognized as a powerful tool for designing novel molecules with specific functionalities. By leveraging molecular modeling techniques, researchers can gain insights into how different structural modifications might influence biological activity. This knowledge is essential for guiding synthetic efforts toward high-value candidates.

In conclusion, methyl 4,5-dimethyl-2-{5-2-(trifluoromethyl)phenylfuran-2-amido}thiophene-3-carboxylate (CAS No. 83124753) represents an intriguing compound with significant potential in pharmaceutical research. Its complex structure combined with functional groups such as amides and trifluoromethylation makes it a versatile scaffold for developing new therapeutic agents. As our understanding of molecular interactions continues to evolve through advanced computational methods and synthetic techniques，the applications for this compound are likely to expand further。